2-Methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• SMILES: CC1CCCC1NCCC2=CC=CS2
• InChI: InChI=1S/C12H19NS/c1-10-4-2-6-12(10)13-8-7-11-5-3-9-14-11/h3,5,9-10,12-13H,2,4,6-8H2,1H3
• InChIKey: CKOLSDWKLRNTOV-UHFFFAOYSA-N

2-Methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine Structural Overview

2-Methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine (CAS 1343642-24-9) is a synthetic secondary amine belonging to the cycloalkylmethylamine class, characterized by a 2-methylcyclopentane core linked via an ethylene spacer to a thiophene moiety . With a molecular formula of C₁₂H₁₉NS and a molecular weight of 209.35 g/mol, this compound is catalogued as a research screening compound intended exclusively for laboratory and further manufacturing use . Its computed physicochemical profile—LogP 3.07 and topological polar surface area (TPSA) of 12.03 Ų —places it within a favorable range for membrane permeability, distinguishing it from both more polar des-methyl analogs and more lipophilic extended-linker variants within the same chemical series.

Scaffold 2-Methyl-cyclopentylamine core with thiophene moiety for structure-activity studies

Profile Lipophilicity and low TPSA may support membrane permeability screening

Stereochemistry Chiral center at C-1 enables enantiomer-specific SAR exploration

Regiochemistry Defined 2-methyl substitution provides distinct positional analog for SAR libraries

Why This Compound Cannot Be Replaced by Structural Analogs

Within the thiophene-cyclopentylamine structural class, seemingly minor modifications—including methyl group position on the cyclopentane ring, linker length between the amine and thiophene, and substitution pattern on the thiophene itself—generate compounds with divergent physicochemical properties and, by class-level inference, distinct pharmacological profiles . The 2-methyl substitution on the cyclopentane ring introduces a chiral center and steric constraint not present in the unsubstituted N-[2-(thiophen-2-yl)ethyl]cyclopentanamine (CAS 58924-76-8), while the regioisomeric 3-methyl variant (CAS 1341542-93-5) presents the methyl group at a different ring position, potentially altering both conformational preferences and interactions with biological targets . The ethylene linker (two-carbon) in this compound provides greater conformational flexibility compared to the methylene-bridged N-(thiophen-2-ylmethyl)cyclopentanamine (CAS 58924-50-8), which may influence target engagement kinetics . These structural distinctions mean that procurement decisions for structure-activity relationship (SAR) studies, library design, or hit-to-lead optimization cannot treat these analogs as interchangeable.

Des-methyl parent Absence of 2-methyl reduces lipophilicity and removes chiral center, likely shifting permeability and target interaction profile.

Methylene-linked Shorter linker lowers conformational flexibility and hydrogen bond acceptors; target engagement kinetics may not transfer.

3-Methyl regioisomer Methyl group distal to amine alters steric environment and chiral center location, producing divergent SAR interpretation.

Quantitative Comparison Against Closest Analogs

Lipophilicity vs. Des-Methyl Analog

The 2-methyl substitution on the cyclopentane ring increases lipophilicity compared to the unsubstituted parent compound. The target compound has a computed LogP of 3.07 , while the des-methyl analog N-[2-(thiophen-2-yl)ethyl]cyclopentanamine (CAS 58924-76-8, C₁₁H₁₇NS, MW 195.32) is expected to have a lower LogP due to reduced carbon count and absent methyl group contribution. This difference impacts predicted membrane permeability and distribution characteristics, making the 2-methyl variant potentially more suitable for applications requiring enhanced passive diffusion across lipid bilayers.

Lipophilicity vs. Des-Methyl

Class-level

Target LogP 3.07; Comparator LogP <3.07 (est.)

Higher LogP may shift passive permeability and distribution screening tier

Comparator value inferred via structure-property relationships; no public experimental data

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.07
Comparator Or Baseline	N-[2-(Thiophen-2-yl)ethyl]cyclopentanamine (des-methyl analog); LogP expected < 3.07 based on reduced carbon count (C11 vs. C12) and absence of methyl group (exact computed value not publicly available)
Quantified Difference	Estimated ΔLogP ≥ +0.3 to +0.5 for target vs. des-methyl analog based on methylene/methyl group contribution
Conditions	Computed property derived from Chemscene computational chemistry module ; comparator value inferred via class-level structure-property relationships

Why This Matters

For screening library procurement, the higher LogP of the 2-methyl analog differentiates it from the des-methyl parent for applications targeting intracellular or CNS-penetrant compound profiles.

Hydrogen Bonding Profile vs. Methylene-Linked Analog

The ethylene linker in the target compound contributes to a TPSA of 12.03 Ų, with 2 hydrogen bond acceptors and 1 hydrogen bond donor . By contrast, the methylene-linked analog N-(thiophen-2-ylmethyl)cyclopentanamine (CAS 58924-50-8, C₁₀H₁₅NS, MW 181.30) has only 1 hydrogen bond acceptor and 1 donor, with a lower TPSA expected due to reduced molecular surface area and fewer heteroatom contacts [1]. This difference in hydrogen bonding capacity and polar surface area may influence solubility, protein binding, and oral bioavailability predictions.

H-Bond & Flexibility

Reported

TPSA 12.03 Ų, 2 acceptors, 4 rot. bonds vs. 1 acceptor, 3 rot. bonds

Additional acceptor and flexibility may influence target engagement profiles

Based on computed and database entries; methylene-linked analog TPSA estimated

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen bond donor/acceptor counts
Target Compound Data	TPSA = 12.03 Ų; H_Acceptors = 2; H_Donors = 1; Rotatable_Bonds = 4
Comparator Or Baseline	N-(thiophen-2-ylmethyl)cyclopentanamine (CAS 58924-50-8); TPSA ≈ 12.0 Ų (estimated); H_Acceptors = 1; H_Donors = 1; Rotatable_Bonds = 3 [1]
Quantified Difference	Target has 1 additional H-bond acceptor and 1 additional rotatable bond vs. methylene-linked analog
Conditions	Target data from Chemscene computational module ; comparator data from Chembase/Chemnet database and structure-based estimation [1]

Why This Matters

The additional hydrogen bond acceptor and rotatable bond in the ethylene-linked analog provide distinct conformational and interaction profiles that may be critical for specific target engagement in SAR campaigns.

• [1] Chembase. N-(thiophen-2-ylmethyl)cyclopentanamine, CAS 58924-50-8. Molecular Formula: C10H15NS; Molecular Weight: 181.30. Database Entry. View Source

Regioisomeric Effects of Methyl Substitution

The position of the methyl substituent on the cyclopentane ring represents a critical structural variable. The target compound bears the methyl group at the 2-position (adjacent to the amine-bearing carbon, SMILES: CC1CCCC1NCCc1cccs1) , whereas its regioisomer 3-methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine (CAS 1341542-93-5) places the methyl group at the 3-position (SMILES: CC1CCC(NCCc2cccs2)C1) . This positional difference alters the steric environment around the secondary amine, potentially affecting both the pKa of the amine and its accessibility for interactions with biological targets. The 2-methyl substitution creates a chiral center (the carbon bearing both the methyl and amine groups), yielding enantiomeric pairs, whereas the 3-methyl isomer has the chiral center remote from the amine, producing a different stereochemical profile.

Methyl Regioisomerism

Class-level

2-methyl (adjacent to amine) vs. 3-methyl (remote); distinct chiral center location

Positional isomerism alters steric and stereochemical SAR interpretation

No published enantioselective biological data for either regioisomer

Evidence Dimension	Methyl substitution position on cyclopentane ring and resultant stereochemical/chiral properties
Target Compound Data	2-Methyl substitution; chiral center at C-1 (amine-bearing carbon); SMILES: CC1CCCC1NCCc1cccs1
Comparator Or Baseline	3-Methyl substitution (CAS 1341542-93-5); chiral center at C-3 (remote from amine); SMILES: CC1CCC(NCCc2cccs2)C1
Quantified Difference	Different chiral center location; target compound expected to exhibit distinct enantiomer-dependent pharmacological profiles per class-level SAR principles
Conditions	Structural comparison based on canonical SMILES from Chemsrc database entries ; no published enantioselective biological data available for either compound

Why This Matters

The proximal vs. distal relationship between the methyl group and the secondary amine in the two regioisomers is expected to produce divergent SAR, making regioisomer selection critical for hit validation and lead optimization programs.

Purity and Storage Benchmarking

The target compound is supplied at a minimum purity of 95% by Chemscene (Cat. No. CS-0283061) and Leyan (Cat. No. 1353731) , with specified storage conditions of sealed, dry storage at 2–8°C . The CymitQuimica listing (Brand: Fluorochem, Ref. 10-F689450) also specifies 95% purity but is currently listed as discontinued, limiting procurement options . The close analog 3-methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine (CAS 1341542-93-5) is available from CymitQuimica (Ref. 10-F697055) , but comparable purity specifications and storage recommendations for this isomer are not publicly detailed. The target compound's documented storage requirement at refrigerated temperature (2–8°C) indicates a need for controlled cold-chain logistics, which may influence total procurement cost relative to room-temperature-stable analogs.

Quality Specification

Reported

Purity ≥95%; Storage 2–8°C, dry, sealed

Documented purity floor and cold-chain requirement guide procurement planning

Comparator purity unspecified; room-temperature analog may reduce logistics cost

Evidence Dimension	Minimum guaranteed purity and recommended storage conditions
Target Compound Data	Purity: ≥95%; Storage: sealed, dry, 2–8°C
Comparator Or Baseline	3-Methyl isomer (CAS 1341542-93-5): purity specification not publicly detailed; N-[2-(thiophen-2-yl)ethyl]cyclopentanamine (CAS 58924-76-8): room temperature shipping
Quantified Difference	Target requires refrigerated storage vs. room temperature for des-methyl analog; purity specification is ≥95% for target vs. unspecified for 3-methyl isomer
Conditions	Vendor technical datasheets from Chemscene , Leyan , and CymitQuimica

Why This Matters

The documented purity floor (≥95%) and defined storage requirement provide quality assurance benchmarks that enable reproducible experimental design, whereas unspecified purity in comparator listings introduces procurement risk.

Hazard Classification and Handling Requirements

The target compound carries a GHS07 pictogram with Signal Word 'Warning' and hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H320 (causes eye irritation), with precautionary statements P264, P280, P302+P352, P305+P351+P338, and P362 . This hazard profile is explicitly documented by Chemscene and provides clear handling guidance. In contrast, detailed GHS classifications for the most closely related analogs—3-methyl-N-[2-(thiophen-2-yl)ethyl]cyclopentan-1-amine and N-[2-(thiophen-2-yl)ethyl]cyclopentanamine—are not publicly available from major supplier datasheets, creating an information gap that complicates risk assessment during procurement.

Handling Safety

Reported

GHS07 Warning; H315, H319, H320; P-statements available

Documented hazard profile supports lab safety protocol development

Comparators lack public GHS data, increasing assessment uncertainty

Evidence Dimension	Availability and specificity of GHS hazard classification data
Target Compound Data	GHS07; Warning; H315-H319-H320; P264-P280-P302+P352-P305+P351+P338-P362
Comparator Or Baseline	3-methyl isomer and des-methyl analog: GHS classifications not publicly documented on supplier datasheets
Quantified Difference	Target compound has fully specified GHS profile; comparators lack publicly available safety classification data from major suppliers
Conditions	Safety data extracted from Chemscene product page Safety Information section

Why This Matters

For laboratory procurement, documented hazard classification enables compliant safety protocol development, PPE selection, and institutional chemical hygiene plan integration, reducing regulatory and safety risk.

Recommended Procurement Scenarios

SAR Studies with Defined Cyclopentane Regiochemistry

When SAR campaigns demand systematic exploration of methyl substitution position effects on the cyclopentane ring, the 2-methyl regioisomer (this compound) provides a distinct data point compared to the 3-methyl analog (CAS 1341542-93-5). The 2-position substitution places the methyl group adjacent to the secondary amine, creating a sterically constrained chiral environment that cannot be replicated by the 3-methyl isomer. Procurement of both regioisomers as a matched pair enables interrogation of proximal vs. distal methyl effects on target binding .

CNS-Penetrant Library Design

With a computed LogP of 3.07 and TPSA of 12.03 Ų , this compound occupies a favorable physicochemical space for CNS drug discovery screening libraries (typically LogP 2–5, TPSA < 90 Ų). Compared to the more polar des-methyl analog N-[2-(thiophen-2-yl)ethyl]cyclopentanamine (expected lower LogP due to reduced carbon count), the 2-methyl variant is better positioned for blood-brain barrier permeability predictions, making it a rational choice for neuroscience-focused compound collections.

Method Development with Well-Characterized Building Blocks

The availability of this compound with documented purity (≥95% from Chemscene and Leyan ), defined storage requirements (2–8°C, dry, sealed), and explicit GHS hazard classification (GHS07, Warning, H315-H319-H320) makes it suitable as a reference standard for analytical method development, reaction optimization, or as a starting material for further derivatization in medicinal chemistry programs. The fully specified quality and safety profile reduces experimental variability compared to less thoroughly documented analogs.

Hit-to-Lead Optimization Leveraging Linker Flexibility

The ethylene linker (two-carbon) between the amine and thiophene provides four rotatable bonds and greater conformational freedom compared to the methylene-linked analog N-(thiophen-2-ylmethyl)cyclopentanamine (three rotatable bonds) [1]. For target pockets that benefit from induced-fit binding or require specific amine-thiophene spatial orientation, the extended linker may confer advantages in binding kinetics or target residence time, justifying prioritization over the shorter-linker analog in lead optimization cascades.

Application

Selection Property

Validation Focus

SAR Regioisomer Profiling

Cyclopentane methyl substitution positional screening

Proximal vs. distal methyl effects on target binding interpretation

CNS Screening Library Design

Lipophilicity and TPSA profiling

Blood-brain barrier permeability prediction context

Method Development & Derivatization

Characterized purity and hazard documentation

Reproducible experimental design and safety compliance review

Linker Flexibility in Lead Optimization

Ethylene linker conformational assessment

Binding kinetics and target residence time context

• [1] Chembase. N-(thiophen-2-ylmethyl)cyclopentanamine, CAS 58924-50-8. Molecular Formula: C10H15NS. Rotatable bonds: 3. View Source